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Compound of Interest

Compound Name: ZM323881 hydrochloride
CAS No.: 193000-39-4
Cat. No.: B15579555
Get Quote
. J

For immediate reference, consult your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.

ZM323881 hydrochloride, a potent and selective inhibitor of VEGFR-2, requires careful
handling and disposal due to its potential hazards. This guide provides essential safety and
logistical information for researchers, scientists, and drug development professionals to ensure
the safe disposal of this compound.

Hazard Identification and Safety Precautions

ZM323881 hydrochloride is classified as harmful if swallowed.[1] It is crucial to adhere to
standard laboratory safety protocols when handling this compound.

Personal Protective Equipment (PPE):
e Gloves: Impermeable and resistant to the chemical.

* Eye Protection: Safety glasses or goggles.
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o Lab Coat: To protect from skin contact.

Handling:

» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]
e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke when using this product.[1]

Quantitative Data Summary

Property Value Reference
Molecular Weight 411.86 g/mol [2]

CAS Number 193000-39-4 [2][3]

Purity >98% (HPLC) [21[3]
Solubility in DMSO ~10 mg/mL [4]

Hazard Codes H302 (Harmful if swallowed) [4]
Precautionary Codes P24, P2r0, PSOL + P31z, [4]

P501

Step-by-Step Disposal Protocol

This protocol outlines the general procedure for the disposal of ZM323881 hydrochloride.
Always follow your institution's specific waste disposal guidelines.

e Segregation of Waste:

o Designate a specific, clearly labeled waste container for ZM323881 hydrochloride and
materials contaminated with it.

o Do not mix with other chemical waste unless explicitly permitted by your EHS department.

e Containerization:
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o Use a chemically resistant, sealable container for solid waste.

o For solutions, use a sealed, leak-proof container. Ensure the container is compatible with
the solvent used (e.g., DMSO).

e Labeling:
o Clearly label the waste container with the following information:

"Hazardous Waste"

» "ZM323881 hydrochloride”

» Concentration and solvent (if in solution)

= Date of accumulation start

» Principal investigator's name and contact information

o Storage of Waste:

o Store the sealed waste container in a designated, secure area, away from incompatible
materials.

o The storage area should be well-ventilated.

» Disposal Request:

o Once the waste container is full or ready for disposal, contact your institution's EHS
department to arrange for pickup.

o Provide them with all necessary information about the waste.

Important Considerations:

e Do not dispose of ZM323881 hydrochloride down the drain or in regular trash.[1] This
compound is very toxic to aquatic life with long-lasting effects.
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» Empty Containers: Uncleaned empty containers should be treated as hazardous waste and

disposed of according to official regulations.[1]

o Spills: In case of a spill, absorb the material with an inert absorbent and collect it into a
suitable container for disposal. Avoid generating dust. Ensure proper ventilation.

Experimental Workflow and Signaling Pathway

Below are diagrams illustrating the general workflow for handling and disposing of ZM323881
hydrochloride, and its mechanism of action as a VEGFR-2 inhibitor.
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Caption: General laboratory workflow for handling and disposal of ZM323881 hydrochloride.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15579555/docs?utm_src=pdf-body-img#proper-disposal-of-zm323881-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/product/b15579555/docs?utm_src=pdf-body#proper-disposal-of-zm323881-hydrochloride-a-step-by-step-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

ZM323881 HCI

VEGFR-2

Autophosphorylation

Phosphorylation

ctivates

Downstream Signaling
(e.g., Proliferation, Angiogenesis)

Click to download full resolution via product page

Caption: Mechanism of action of ZM323881 hydrochloride as a VEGFR-2 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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